Cas no 108962-82-9 (2-chlorobenzo[h]quinoline-3-carbaldehyde)

• Product Name: 2-chlorobenzo[h]quinoline-3-carbaldehyde
• CAS No: 108962-82-9
• MF: C₁₄H₈ClNO
• MW: 241.672422409058
• CID: 1190545
• PubChem ID: 1278808
• Update Time: 2025-04-20

2-chlorobenzo[h]quinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chlorobenzo[h]quinoline-3-carbaldehyde
• ACMC-20mbxt
• Benzo[h]quinoline-3-carboxaldehyde, 2-chloro-
• 2-chlorobenzo[h]quinolene-3-carbaldehyde
• 2-chlorobenzo[h]quinoline-3-carboxaldehyde
• AC1LP1G2
• AKOS002854912
• CTK0D6048
• ACMC-20mbxt; Benzo[h]quinoline-3-carboxaldehyde, 2-chloro-; 2-chlorobenzo[h]quinolene-3-carbaldehyde; 2-chlorobenzo[h]quinoline-3-carboxaldehyde; AC1LP1G2; AKOS002854912; CTK0D6048;
• MFCD06670324
• 2-chloro-benzo[h]quinoline-3-carbaldehyde
• 108962-82-9
• DTXSID30361595

• Inchi： 1S/C14H8ClNO/c15-14-11(8-17)7-10-6-5-9-3-1-2-4-12(9)13(10)16-14/h1-8H
• InChI Key： ILQXWTLCNHXZMJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C2C=CC3C=CC=CC=3C2=N1

Computed Properties

• Exact Mass: 241.02954
• Monoisotopic Mass: 241.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96